Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt
Overview
Description
Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt, commonly known as N-Oleoylethanolamine sulfate (NOES), is a naturally occurring fatty acid amide. It is a derivative of oleic acid and ethanolamine, and it is found in various tissues of the body, including the brain, liver, and adipose tissue. NOES has been shown to have various physiological effects, including appetite regulation, lipid metabolism, and anti-inflammatory properties.
Mechanism of Action
Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt works by activating certain receptors in the gastrointestinal tract, specifically the GPR119 receptor. This activation leads to the release of various hormones, including cholecystokinin (CCK) and glucagon-like peptide-1 (GLP-1), which are involved in appetite regulation and lipid metabolism.
Biochemical and Physiological Effects:
Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt has been shown to have various biochemical and physiological effects. Research has shown that Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt can decrease food intake and body weight in animals and humans. Additionally, Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt has been shown to increase lipid metabolism and decrease the accumulation of fat in adipose tissue. Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt has also been shown to have anti-inflammatory properties, making it a potential treatment for various inflammatory diseases.
Advantages and Limitations for Lab Experiments
Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and is readily available. Additionally, Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt has been extensively studied, making it a well-understood compound. However, there are limitations to using Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt in lab experiments. Its effects can vary depending on the dose and route of administration, and its effects may not be consistent across different animal models.
Future Directions
There are several potential future directions for research on Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt. One area of interest is its potential as a treatment for obesity and metabolic disorders. Additionally, research is needed to further understand the mechanisms of action of Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt and to determine its potential as a treatment for inflammatory diseases. Finally, there is potential for the development of new compounds based on Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt that may have improved efficacy and fewer side effects.
Synthesis Methods
Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt can be synthesized through a simple two-step process. First, oleic acid is reacted with ethanolamine to form N-Oleoylethanolamine (OEA). This is then sulfonated with sulfur trioxide to form Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt. The resulting compound is a white crystalline powder that is soluble in water.
Scientific Research Applications
Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt has been the subject of numerous scientific studies due to its potential therapeutic applications. Research has shown that Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt can act as an appetite suppressant by activating certain receptors in the gastrointestinal tract. Additionally, Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt has been shown to have anti-inflammatory properties, making it a potential treatment for various inflammatory diseases.
properties
CAS RN |
14351-59-8 |
|---|---|
Product Name |
Octadecanamide, N-(2-(sulfooxy)ethyl)-, monosodium salt |
Molecular Formula |
C20H40NNaO5S |
Molecular Weight |
429.6 g/mol |
IUPAC Name |
sodium;2-(octadecanoylamino)ethyl sulfate |
InChI |
InChI=1S/C20H41NO5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(22)21-18-19-26-27(23,24)25;/h2-19H2,1H3,(H,21,22)(H,23,24,25);/q;+1/p-1 |
InChI Key |
JQNBSPVEUPLAGM-UHFFFAOYSA-M |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCC(=O)NCCOS(=O)(=O)[O-].[Na+] |
SMILES |
CCCCCCCCCCCCCCCCCC(=O)NCCOS(=O)(=O)[O-].[Na+] |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)NCCOS(=O)(=O)[O-].[Na+] |
Other CAS RN |
14351-59-8 |
synonyms |
N-[2-[(Sodiosulfo)oxy]ethyl]octadecanamide |
Origin of Product |
United States |
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